Cas no 88765-95-1 (Phosphine oxide, methyl[2,4,6-tris(1,1-dimethylethyl)phenyl]-)
88765-95-1 structure
Product Name:Phosphine oxide, methyl[2,4,6-tris(1,1-dimethylethyl)phenyl]-
CAS No:88765-95-1
MF:C19H32OP
MW:307.430546760559
CID:621937
PubChem ID:23418612
Update Time:2025-04-19
Phosphine oxide, methyl[2,4,6-tris(1,1-dimethylethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- Phosphine oxide, methyl[2,4,6-tris(1,1-dimethylethyl)phenyl]-
- methyl-oxo-(2,4,6-tritert-butylphenyl)phosphanium
- 88765-95-1
- Methyl(2,4,6-tri-tert-butylphenyl)phosphine oxide
- Methyl(oxo)(2,4,6-tri-tert-butylphenyl)phosphanium
- DTXSID90633745
-
- Inchi: 1S/C19H32OP/c1-17(2,3)13-11-14(18(4,5)6)16(21(10)20)15(12-13)19(7,8)9/h11-12H,1-10H3/q+1
- InChI Key: JFYRUTRXYUMTAR-UHFFFAOYSA-N
- SMILES: [P+](C)(C1C(=CC(=CC=1C(C)(C)C)C(C)(C)C)C(C)(C)C)=O
Computed Properties
- Exact Mass: 307.219077638g/mol
- Monoisotopic Mass: 307.219077638g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 17.1Ų
Phosphine oxide, methyl[2,4,6-tris(1,1-dimethylethyl)phenyl]- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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